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Compound of Interest

Compound Name: Triheptylamine

Cat. No.: B1581549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

Triheptylamine, specifically its boiling point and density. The information herein is curated for

professionals in research and development who require precise data for experimental design,

process scale-up, and formulation development.

Core Physical Properties of Triheptylamine
Triheptylamine, a tertiary amine with the chemical formula C₂₁H₄₅N, is a high molecular

weight, hydrophobic compound. Its physical characteristics are crucial for its application in

various chemical processes, including as an extractant and in organic synthesis.[1] The key

physical data for Triheptylamine are summarized below.

Physical Property Value Conditions

Boiling Point 153 °C at 1 mmHg[2]

332.4 °C at 760 mmHg[3]

Density 0.806 g/mL at 20 °C[1][2][4][5]

CAS Number 2411-36-1 N/A[1][2][3][4][5]
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Experimental Protocols for Determination of
Physical Properties
Accurate determination of the boiling point and density of Triheptylamine is essential for its

proper handling and use. The following are detailed methodologies for these key experiments.

Determination of Boiling Point
Given the high boiling point of Triheptylamine at atmospheric pressure, vacuum distillation is a

preferred method for its boiling point determination to prevent potential decomposition.

Method 1: Distillation under Reduced Pressure

Apparatus Setup: A standard vacuum distillation apparatus is assembled, including a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. All

glass joints should be properly sealed to maintain a vacuum.

Sample Preparation: A known volume of Triheptylamine is placed in the round-bottom flask

along with boiling chips or a magnetic stir bar to ensure smooth boiling.

Procedure:

The system is evacuated to the desired pressure (e.g., 1 mmHg) using a vacuum pump,

and the pressure is monitored with a manometer.

The sample is gradually heated using a heating mantle.

The temperature is recorded when the liquid boils and a stable reflux is observed in the

distillation head. This temperature is the boiling point at the recorded pressure.

The vapor temperature should remain constant during the distillation of the pure liquid.

Method 2: Thiele Tube Method (for atmospheric pressure)

For a less precise but simpler determination at or near atmospheric pressure, the Thiele tube

method can be employed.
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Apparatus Setup: A small amount of Triheptylamine is placed in a small test tube, and an

inverted capillary tube (sealed at one end) is placed inside. This assembly is attached to a

thermometer.

Procedure:

The thermometer and sample assembly are immersed in a Thiele tube filled with a high-

boiling point oil.

The Thiele tube is heated gently, and the temperature is monitored.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the temperature at which the liquid just begins to be drawn

into the capillary tube upon cooling is recorded as the boiling point.

Determination of Density
The density of liquid Triheptylamine can be accurately determined using a pycnometer.

Method: Pycnometer Method

Apparatus: A pycnometer (a glass flask with a precise volume), an analytical balance, and a

constant-temperature water bath.

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with distilled water and placed in a constant-temperature water

bath (e.g., 20°C) until it reaches thermal equilibrium. The volume is adjusted precisely to

the pycnometer's calibration mark, and it is weighed again.

The pycnometer is then emptied, dried thoroughly, and filled with Triheptylamine.

The filled pycnometer is again brought to thermal equilibrium in the constant-temperature

water bath, the volume is adjusted, and it is weighed.
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Calculation: The density of Triheptylamine is calculated using the following formula: Density

of Triheptylamine = (Mass of Triheptylamine / Mass of Water) * Density of Water at the

measurement temperature.

Logical Relationships of Physical Properties
The physical properties of Triheptylamine are interconnected and are fundamental to its

chemical identity and behavior. The following diagram illustrates this relationship.

Chemical Identity

Physical Properties

Triheptylamine
(C21H45N)

CAS: 2411-36-1

Boiling Point
- 153 °C @ 1 mmHg

- 332.4 °C @ 760 mmHg

determines

Density
0.806 g/mL @ 20 °C

determines

Click to download full resolution via product page

Caption: Relationship between Triheptylamine's identity and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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